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Compound of Interest

Compound Name:
NT-methyl-D-histidine

dihydrochloride

CAS No.: 2137082-08-5

Cat. No.: B2383450

Get Quote

-methyl-D-histidine (3-methyl-D-histidine) Content Type: Advanced Protocols & Methodologies
Audience: Metabolic Researchers, Analytical Chemists, Drug Development Scientists

Executive Summary & Chemical Context[1][2][3][4]
-methyl-D-histidine (often abbreviated as 3-methyl-D-histidine or D-3MH) is the D-enantiomer
of the well-known muscle breakdown biomarker,

-methyl-L-histidine. While the L-isomer is endogenously produced in mammals via the post-
translational methylation of actin and myosin, the D-isomer occupies a unique niche in
metabolic research.

Its primary applications stem from its metabolic stability (resistance to mammalian L-specific

enzymes) and its utility as a chiral internal standard in mass spectrometry. Furthermore,

emerging research into the "Gut-Muscle Axis" utilizes D-amino acids to distinguish microbial

metabolic activity from mammalian host processes.

Nomenclature Clarification
Common Name: 3-methyl-D-histidine[1][2][3][4][5]
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IUPAC Name: D-Histidine,

-methyl- (or 3-methyl-D-histidine depending on ring numbering convention).

Abbreviation:

-Me-D-His

Distinction:

-methyl-L-histidine (L-3MH): Biomarker for myofibrillar protein degradation.

-methyl-D-histidine (D-3MH): Analytical standard, microbial metabolite, and proteolysis-
resistant peptide building block.

Core Application: Chiral LC-MS/MS Bioanalysis
Role: The "Gold Standard" Internal Standard for Muscle Catabolism Quantification.

The Scientific Rationale
Quantifying L-3MH in plasma or urine is critical for assessing muscle wasting (sarcopenia,

cachexia). However, standard reverse-phase chromatography often fails to separate the 1-

methyl and 3-methyl isomers efficiently, and matrix effects can suppress ionization.

Using

-methyl-D-histidine (specifically isotopically labeled, e.g., D-3MH-

) as an Internal Standard (IS) provides superior validation. Unlike L-isomer isotopologues which
may co-elute perfectly and suffer identical suppression, the D-isomer can be separated on
chiral columns to prove enantiomeric purity or used on achiral columns where it co-elutes but
provides a distinct mass tag if deuterated.

Protocol 1: Chiral Separation & Quantification of
Methylhistidines
Objective: To quantify endogenous L-3MH using D-3MH as a retention-time marker and

quantification standard.
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Reagents
Analyte: Plasma or Urine samples.[1][5][6][7]

Internal Standard (IS):

-methyl-D-histidine-

(Deuterated D-isomer).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile (LC-MS grade).

Step-by-Step Methodology
Sample Preparation (Protein Precipitation):

Aliquot 50

L of plasma into a 1.5 mL tube.

Add 20

L of IS Working Solution (10

M

-methyl-D-histidine-

).

Add 150

L of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

Vortex for 30 seconds; Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer supernatant to a glass vial.

LC-MS/MS Configuration:
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Column: Chiralpak ZWIX(+) or equivalent zwitterionic chiral stationary phase (150 x 3 mm,

3

m).

Flow Rate: 0.4 mL/min.

Gradient: Isocratic elution (typically 40% A / 60% B) is often sufficient for enantiomer

separation, but a shallow gradient (60% B

40% B over 5 min) ensures sharpening of the D-isomer peak.

Detection (MRM Mode):

Monitor transitions for L-3MH and D-3MH.

L-3MH:

170.1

124.1

D-3MH-

(IS):

173.1

127.1

Data Analysis:

The D-isomer will elute at a distinct retention time (RT) compared to the L-isomer on chiral

columns.

Validation Check: If a peak appears at the D-isomer RT in a non-spiked biological sample,

it indicates microbial origin (see Section 3).

Workflow Diagram: Chiral Bioanalysis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2383450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(Plasma/Urine)

Spike with IS:
N-tau-methyl-D-histidine-d3

Protein Precipitation
(ACN + Formic Acid)

Chiral LC Separation
(Zwitterionic Column)

Supernatant MS/MS Detection
(MRM Mode)

Resolved Peaks Quantification
(L-isomer vs D-isomer)

Click to download full resolution via product page

Caption: Workflow for using N-tau-methyl-D-histidine as an internal standard to validate L-

isomer quantification.

Application: Peptide Engineering & Stability
Role: Building Block for Protease-Resistant Peptidomimetics.

The Scientific Rationale
Therapeutic peptides often fail due to rapid degradation by serum proteases. Incorporating D-

amino acids ("Retro-inverso" design) prevents recognition by proteolytic enzymes.

-methyl-D-histidine adds a second layer of protection:

Stereochemical mismatch: Proteases cannot cleave the D-peptide bond.

Steric hindrance: The methyl group on the imidazole ring (

position) blocks interaction with metal ions (like Zn²⁺ in metalloproteases) or specific binding
pockets.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS)
Incorporation
Objective: Synthesize a stable analog of a histidine-containing bioactive peptide (e.g.,

Angiotensin or TRH analogs).

Reagents
Resin: Rink Amide MBHA resin.

Amino Acid: Fmoc-

-methyl-D-histidine (Fmoc-D-His(3-Me)-OH).
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Coupling Agents: HATU / DIPEA.

Deprotection: 20% Piperidine in DMF.

Methodology
Resin Swelling: Swell resin in DMF for 30 min.

Fmoc Removal: Treat with 20% Piperidine (2 x 5 min). Wash with DMF (5x).

Coupling of Modified Histidine:

Dissolve Fmoc-

-methyl-D-histidine (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF.

Note: The methyl group on the imidazole increases hydrophobicity; ensure complete

dissolution.

Add to resin and shake for 60 min at Room Temp.

Capping: Acetylate unreacted amines to prevent deletion sequences.

Cleavage: Treat with TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

Validation: Analyze via HPLC. The D-isomer incorporation usually results in a slight retention

time shift compared to the L-analog.

Emerging Application: The Gut-Muscle Axis
Role: Differentiating Host vs. Microbial Metabolism.

Recent studies suggest that while mammals almost exclusively produce L-3MH, gut microbiota

(specifically certain Clostridium and Bacillus strains) possess racemases capable of producing

D-amino acids, or they degrade dietary methylhistidine differently.

Experimental Design: Researchers measuring "Total Methylhistidine" often overlook the

enantiomeric ratio.
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Application: High levels of

-methyl-D-histidine in urine, when controlled for diet, can serve as a biomarker for gut
dysbiosis or bacterial overgrowth, distinct from the muscle breakdown signal of the L-isomer.

Comparative Data: L vs D Isomer Properties
Feature -Methyl-L-Histidine -Methyl-D-Histidine

Origin
Mammalian Muscle

(Actin/Myosin)

Microbial / Synthetic / Dietary

Trace

Enzymatic Fate
Excreted unchanged

(Humans)

Resistant to

Histidase/Carnosinase

LC-MS/MS Use Primary Analyte (Biomarker)
Internal Standard / Chiral

Tracer

Peptide Synthesis Standard Building Block
Protease-Resistant Building

Block

Enzymatic Mechanistic Studies
Role: Probing Active Sites of Histidine Ammonia-Lyase (HAL).

-methyl-D-histidine is used as a competitive inhibitor or mechanistic probe for enzymes that
process histidine. Because the D-isomer cannot undergo the

-elimination catalyzed by Histidine Ammonia-Lyase (Histidase) efficiently, it binds to the active
site without being turned over, allowing crystallographic capture of the enzyme-substrate
complex.

Mechanism Diagram: Enzyme Interaction
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Caption: Mechanistic difference in enzymatic processing. The D-isomer acts as a stable probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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